• Bleomycin A2
    • Cat. No.:
    • B086616
    • CAS No.:
    • 11116-31-7
    • Molecular Formula:
    • C55H84N17O21S3+
    • Molecular Weight:
    • 1415.6 g/mol
    Description
    Bleomycin A2 is a bleomycin. It has a role as an antineoplastic agent and a metabolite.
    Bleomycin A2 is under investigation in clinical trial NCT00026208 (Combination Chemotherapy Plus Low-dose Radiation Ther...
  • Zeocin
    • Cat. No.:
    • B578265
    • CAS No.:
    • 11031-11-1
    • Molecular Formula:
    • C55H86N20O21S2
    • Molecular Weight:
    • 1427.5 g/mol
    Description
    Phleomycin D1 is a glycopeptide originally isolated from the bacterium Streptomyces verticillus which contains a (4'R)-4',5'-dihydro-2,4'-bi-1,3-thiazole-2',4-diyl moiety with a a 4-guanidylbutylaminocarbonyl gr...
  • Dalbavancin
    • Cat. No.:
    • B606935
    • CAS No.:
    • 171500-79-1
    • Molecular Formula:
    • C88H100Cl2N10O28
    • Molecular Weight:
    • 1816.7 g/mol
    Description
    Dalbavancin is a semisynthetic glycopeptide used for the treatment of acute bacterial skin and skin structure infections caused or suspected to be caused by susceptible isolates of designated Gram-positive micro...
  • Oritavancin
    • Cat. No.:
    • B1663774
    • CAS No.:
    • 171099-57-3
    • Molecular Formula:
    • C86H97Cl3N10O26
    • Molecular Weight:
    • 1793.1 g/mol
    Description
    Oritavancin is a semisynthetic glycopeptide used (as its bisphosphate salt) for the treatment of acute bacterial skin and skin structure infections caused or suspected to be caused by susceptible isolates of des...
  • Telavancin
    • Cat. No.:
    • B1682011
    • CAS No.:
    • 372151-71-8
    • Molecular Formula:
    • C80H106Cl2N11O27P
    • Molecular Weight:
    • 1755.6 g/mol
    Description
    Telavancin is a glycopeptide that is vancomycin substituted at position N-3'' by a 2-(decylamino)ethyl group and at position C-29 by a (phosphonomethyl)aminomethyl group. Used as its hydrochloride salt for treat...
© Copyright 2025 BenchChem. All Rights Reserved.